3-(2-chloro-6-fluorophenyl)-N-[(3,4-dimethoxyphenyl)methyl]-5-methyl-1,2-oxazole-4-carboxamide

• IUPAC Name: 3-(2-chloro-6-fluorophenyl)-N-[(3,4-dimethoxyphenyl)methyl]-5-methyl-1,2-oxazole-4-carboxamide
• InChI: InChI=1S/C20H18ClFN2O4/c1-11-17(19(24-28-11)18-13(21)5-4-6-14(18)22)20(25)23-10-12-7-8-15(26-2)16(9-12)27-3/h4-9H,10H2,1-3H3,(H,23,25)
• InChI Key: YVKCLJHKHXXYFU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C2=C(C=CC=C2Cl)F)C(=O)NCC3=CC(=C(C=C3)OC)OC
• Molecular Formula: C20H18ClFN2O4
• Molecular Weight: 404.8 g/mol
• CAS No.: 895685-05-9

Description

3-(2-chloro-6-fluorophenyl)-N-[(3,4-dimethoxyphenyl)methyl]-5-methyl-1,2-oxazole-4-carboxamide is a useful research compound. Its molecular formula is C20H18ClFN2O4 and its molecular weight is 404.82. The purity is usually 95%.
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Scientific Research Applications

Bioisosteric Replacement and Analytical Characterization

The compound has been identified as a part of a study focusing on bioisosteric replacements commonly associated with synthetic cannabinoids. The research emphasizes the importance of accurate identification and differentiation of research chemicals, specifically highlighting a compound obtained from a UK-based Internet vendor advertised under a different name. The study also delves into the analytical characterization involving chromatographic, spectroscopic, and mass spectrometric platforms, alongside crystal structure analysis (McLaughlin et al., 2016).

Synthesis and Antimicrobial Evaluation

There is a significant focus on the synthesis and characterization of compounds structurally related to 3-(2-chloro-6-fluorophenyl)-N-[(3,4-dimethoxyphenyl)methyl]-5-methyl-1,2-oxazole-4-carboxamide. For instance, derivatives of the compound have been synthesized and evaluated for their antimicrobial properties, highlighting their potential as potent agents against various bacterial strains. The molecular docking studies further provide insights into their binding interactions, suggesting their potential therapeutic applications (Bodige et al., 2020).

Antipathogenic Activity and Antibiofilm Properties

The antipathogenic activity of compounds structurally related to this compound has been explored, especially focusing on their interaction with bacterial cells. The presence of specific halogen atoms on the phenyl substituent significantly contributes to their anti-pathogenic activity, particularly against strains known for biofilm growth. This points towards the potential of these compounds in developing novel antimicrobial agents with antibiofilm properties (Limban et al., 2011).